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An In-depth Overview of the Chemical Structure, Properties, and Mechanism of Action of a
Novel miR-17 Inhibitor for Polycystic Kidney Disease

Introduction

RGLS4326 is a first-in-class, short, single-stranded, chemically modified oligonucleotide
designed as an inhibitor of microRNA-17 (miR-17) for the potential treatment of Autosomal
Dominant Polycystic Kidney Disease (ADPKD).[1][2][3] ADPKD is a prevalent human
monogenetic disorder characterized by the progressive growth of fluid-filled cysts in the
kidneys, often leading to end-stage renal disease.[1][3] RGLS4326 was discovered through a
screening process of a diverse library of over 190 anti-miR-17 oligonucleotides, optimized for
potency, stability, safety, and pharmacokinetic profile, with a preferential distribution to the
kidney.[1][4] Preclinical studies have demonstrated its ability to attenuate cyst growth in both
human in vitro models and various mouse models of PKD.[1][5]

Chemical Structure and Physicochemical Properties

RGLS4326 is a 9-nucleotide oligonucleotide with full complementarity to the seed sequence of
the miR-17 family of miRNAs.[1][2] Its sequence is 5'-AGCACUUUG-3'. The oligonucleotide
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incorporates specific chemical modifications to enhance its therapeutic properties, including 2'-
O-methyl (2'-OMe), 2'-fluoro (2'-F), and S-cEt (S-constrained ethyl) modifications. These
modifications improve stability against nucleases and optimize its pharmacokinetic and
pharmacodynamic profile.

While specific quantitative data for physicochemical properties such as pKa, aqueous solubility,
and logP are not publicly available, its formulation for subcutaneous injection in preclinical and
clinical studies suggests sufficient agueous solubility for therapeutic delivery.

Property Value Reference
Molecular Formula C95H115F3N32051P8S8 [6]
Molecular Weight 3082.42 g/mol [6]

CAS Number 2229964-07-0

Sequence 5-AGCACUUUG-3'

Type Anti-miR Oligonucleotide [11[2]
Modifications 2'-O-methyl, 2'-fluoro, S-cEt [1]

Mechanism of Action

RGLS4326 functions by binding to and inhibiting miR-17, a small non-coding RNA that is
upregulated in the kidneys of ADPKD patients and mouse models.[7] MiR-17 normally
represses the translation of several target messenger RNAs (mMRNASs), including those for
Polycystin-1 (PKD1) and Polycystin-2 (PKD2), the two proteins mutated in the majority of
ADPKD cases. By inhibiting miR-17, RGLS4326 de-represses the translation of PKD1 and
PKD2, leading to increased levels of the corresponding proteins.[1][8] This restoration of
Polycystin levels helps to normalize downstream signaling pathways that are dysregulated in
ADPKD, ultimately leading to a reduction in cyst cell proliferation and cyst growth.[1][7]
RGLS4326 has been shown to displace miR-17 from translationally active polysomes.[1][4]
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Mechanism of action of RGLS4326 in inhibiting cyst proliferation.

Pharmacokinetic Properties

Pharmacokinetic studies of RGLS4326 have been conducted in mice and monkeys,
demonstrating a profile suitable for therapeutic development.
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Parameter Species Dose Value Reference
Tmax Mouse 30 mg/kg SC <1 hour [1109]
Cmax Mouse 30 mg/kg SC 8.5 pg/mL [1]09]
Plasma Half-life Mouse 30 mg/kg SC <4 hours [1]19]
Kidney Half-life Mouse & Monkey  N/A 8-11 days [10]
Preferential
Distribution Mouse & Monkey  SC injection distribution to the  [1][10]
kidney
Plasma Protein )
o Across species N/A 79% - 96% [10]
Binding
Minimally
Metabolism Across species N/A metabolized by [10]
nucleases

Primarily renal
excretion, with

Excretion Mouse & Monkey  N/A 50-79% of the [10]
dose recovered

intact in urine

RGLS4326 is rapidly absorbed after subcutaneous administration and cleared quickly from the
plasma, reflecting extensive tissue distribution, particularly to the kidneys.[1][10] It does not
appear to be a substrate, inhibitor, or inducer of cytochrome P450 isozymes, suggesting a low
potential for drug-drug interactions.[10]

Experimental Protocols

The following are summaries of key experimental protocols used in the preclinical evaluation of
RGLS4326, as described in Lee et al., 2019, Nature Communications.[1]

In Vitro miR-17 Luciferase Sensor Assay

e Objective: To determine the in vitro potency of RGLS4326 in inhibiting miR-17 function.
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e Cell Line: HelLa cells.
e Method:

o Hela cells were co-transfected with a luciferase reporter vector containing miR-17 binding
sites in the 3' untranslated region (UTR) and a human pre-miR-17 expression construct.

o Transfected cells were then treated with varying concentrations of RGLS4326.

o After 24 hours, luciferase activity was measured. Inhibition of miR-17 by RGLS4326
results in de-repression of the luciferase gene and an increase in luminescence.

e Results: RGLS4326 inhibited miR-17 function in a dose-dependent manner with an EC50 of
28.3 £ 4.0 nM.[4]

Primary Human ADPKD Cyst Culture Assay

o Objective: To evaluate the efficacy of RGLS4326 in a human translational model.
e Method:

o Primary cyst cultures were derived from human ADPKD donors.

o Cultures were treated with RGLS4326.

o The effect on miR-17 target gene expression (including PKD1 and PKD2) was measured
by RNA sequencing.

o For 3D cyst growth assays, treated primary cysts were cultured in Matrigel, and cyst
growth and proliferation were monitored.

o Results: RGLS4326 treatment led to the de-repression of miR-17 target genes and a
significant reduction in in vitro cyst growth and proliferation in a concentration-dependent
manner.[1][11]

In Vivo Efficacy Studies in Mouse Models of PKD
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» Objective: To assess the in vivo efficacy of RGLS4326 in slowing disease progression in
established mouse models of ADPKD.

e Animal Models:
o Pkd2-KO mice: A rapidly progressing model.
o Pcy/CD1 mice: A slowly progressing model.
o Pcy/DBA mice: A more aggressive model.

e General Protocol:

(¢]

Mice were administered RGLS4326 or a control oligonucleotide via subcutaneous
injection. Dosing regimens varied between models.

o For the Pkd2-KO model, mice were dosed at post-natal days 10, 11, 12, and 19 with 20
mg/kg of RGLS4326.[1]

o For the Pcy/CD1 model, 5-week-old mice were treated with 25 mg/kg of RGLS4326
weekly or monthly for 25 weeks.[1]

o For the Pcy/DBA model, 6-week-old mice received weekly doses of 1, 5, or 25 mg/kg for 9
weeks.[1]

o Efficacy was assessed by measuring kidney-to-body-weight ratio, cyst index, and markers
of renal function.

e Results: RGLS4326 treatment significantly reduced kidney-to-body-weight ratio and cyst
proliferation in all tested mouse models.[1]
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Preclinical experimental workflow for RGLS4326 evaluation.

Conclusion

RGLS4326 is a promising therapeutic candidate for the treatment of Autosomal Dominant
Polycystic Kidney Disease. Its well-defined chemical structure, favorable pharmacokinetic
profile with preferential kidney distribution, and clear mechanism of action centered on the
inhibition of miR-17 and subsequent de-repression of PKD1 and PKD2, provide a strong
rationale for its clinical development. The robust preclinical data from both in vitro and in vivo
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models underscore its potential as a disease-modifying therapy for ADPKD. Further clinical

investigation is warranted to establish its safety and efficacy in patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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